Cas no 1049697-34-8 (3,3-dimethylbicyclo2.2.1heptan-2-amine hydrochloride)

3,3-Dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride is a bicyclic amine derivative with a rigid molecular framework, offering structural stability and stereochemical specificity. The compound features a dimethyl-substituted norbornane core, enhancing its utility in asymmetric synthesis and chiral resolution applications. Its hydrochloride salt form improves solubility and handling in aqueous and polar organic solvents. This product is particularly valuable in pharmaceutical and agrochemical research, where its constrained geometry can influence receptor binding or catalytic activity. High purity and consistent batch-to-batch quality ensure reliable performance in complex synthetic pathways. The compound’s stability under standard conditions further supports its use in long-term studies or industrial processes.
3,3-dimethylbicyclo2.2.1heptan-2-amine hydrochloride structure
1049697-34-8 structure
Product Name:3,3-dimethylbicyclo2.2.1heptan-2-amine hydrochloride
CAS No:1049697-34-8
MF:C9H18ClN
MW:175.69892168045
CID:4569708
PubChem ID:3029576
Update Time:2025-10-10

3,3-dimethylbicyclo2.2.1heptan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride, Mixture of isomers
    • 3,3-dimethylbicyclo2.2.1heptan-2-amine hydrochloride
    • Inchi: 1S/C9H17N.ClH/c1-9(2)7-4-3-6(5-7)8(9)10;/h6-8H,3-5,10H2,1-2H3;1H
    • InChI Key: YHRWFCMLWGGYRA-UHFFFAOYSA-N
    • SMILES: CC1(C(C2CCC1C2)N)C.Cl

3,3-dimethylbicyclo2.2.1heptan-2-amine hydrochloride Pricemore >>

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Additional information on 3,3-dimethylbicyclo2.2.1heptan-2-amine hydrochloride

Comprehensive Overview of 3,3-dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride (CAS No. 1049697-34-8)

The compound 3,3-dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride (CAS No. 1049697-34-8) is a specialized organic molecule with a unique bicyclic structure. Its molecular framework combines a norbornane core with dimethyl substitutions, making it a subject of interest in pharmaceutical and material science research. The hydrochloride salt form enhances its solubility and stability, which is critical for applications in drug formulation and chemical synthesis.

In recent years, the demand for high-purity bicyclic amines like 3,3-dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride has surged due to their role in developing novel therapeutic agents. Researchers are particularly intrigued by its potential as a chiral building block for asymmetric synthesis, a hot topic in modern organic chemistry. The compound’s rigid structure also lends itself to studies in molecular recognition and catalysis, aligning with trends in sustainable chemistry and green synthesis.

One of the most frequently searched questions about this compound revolves around its synthetic routes and industrial-scale production. Optimizing its synthesis involves stereoselective methods, which are often discussed in academic forums and patent literature. Additionally, its physicochemical properties, such as melting point, solubility, and stability under various conditions, are key data points for researchers and manufacturers alike.

The pharmacological potential of 3,3-dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride is another area of growing interest. While not yet widely commercialized, its structural analogs have shown promise in central nervous system (CNS) drug development, a field that garners significant attention due to the rising prevalence of neurological disorders. This connection makes the compound a candidate for further structure-activity relationship (SAR) studies.

From a material science perspective, the compound’s bicyclic architecture offers opportunities for designing advanced polymers and functional materials. Its incorporation into supramolecular assemblies could lead to innovations in nanotechnology and drug delivery systems, topics frequently explored in interdisciplinary research.

Quality control and analytical characterization of 3,3-dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are often highlighted in user queries, reflecting the compound’s niche but growing relevance.

In summary, 3,3-dimethylbicyclo[2.2.1]heptan-2-amine hydrochloride (CAS No. 1049697-34-8) represents a versatile and scientifically valuable compound. Its applications span drug discovery, catalysis, and material engineering, making it a focal point for researchers seeking innovative solutions in these fields. As interest in sustainable chemistry and tailored molecular design grows, this compound is poised to play an increasingly prominent role.

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